Cas no 26571-78-8 (Benzoic acid, bis(1,1-dimethylethyl)-)

Benzoic acid, bis(1,1-dimethylethyl)- structure
26571-78-8 structure
Product Name:Benzoic acid, bis(1,1-dimethylethyl)-
CAS No:26571-78-8
MF:C15H22O2
MW:234.333984851837
CID:237782
PubChem ID:19875149
Update Time:2025-04-19

Benzoic acid, bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, bis(1,1-dimethylethyl)-
    • 2,3-ditert-butylbenzoic acid
    • SCHEMBL273494
    • 26571-78-8
    • 2,3-Di-tert-butylbenzoic acid
    • DTXSID40600881
    • Inchi: 1S/C15H22O2/c1-14(2,3)11-9-7-8-10(13(16)17)12(11)15(4,5)6/h7-9H,1-6H3,(H,16,17)
    • InChI Key: BXSHAIASGAPXAC-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1C(C)(C)C)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 234.161979940g/mol
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 37.3Ų
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